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Compound of Interest

Compound Name: Pyroxasulfone

Cat. No.: B108660

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of pyroxasulfone, a potent herbicide, is crucial to ensure laboratory
safety, protect the environment, and maintain regulatory compliance. Improper disposal can
lead to environmental contamination, particularly of water sources, due to its mobility in soil and
high toxicity to aquatic plants.[1][2] Adherence to established protocols is essential to minimize
risks of chemical exposure and prevent harmful environmental impacts.

Immediate Safety and Logistical Information

Before handling pyroxasulfone, it is imperative to consult the Safety Data Sheet (SDS) for
specific hazard information and handling instructions.[2] Always wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety glasses or goggles,
and a lab coat.[3] In case of a spill, immediately alert personnel in the area, contain the spill
using an appropriate spill kit, and follow your institution's emergency response procedures.[2]

Waste Characterization and Segregation

All pyroxasulfone waste is considered hazardous chemical waste. It is crucial to segregate
pyroxasulfone waste from other waste streams to prevent dangerous reactions. Do not mix
pyroxasulfone waste with other chemical wastes unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

Pyroxasulfone waste streams in a laboratory setting typically include:
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» Solid Pyroxasulfone Waste: Unused or expired pure pyroxasulfone, contaminated
weighing paper, and disposable labware.

 Liquid Pyroxasulfone Waste: Aqueous solutions containing pyroxasulfone from
experiments.

o Contaminated Lab Materials: Gloves, bench paper, and other materials contaminated with
pyroxasulfone.

Step-by-Step Disposal Procedures

o Container Selection and Labeling:

o Use a sturdy, leak-proof container that is chemically compatible with pyroxasulfone.
Plastic containers are generally preferred.

o The container must have a secure, screw-top lid and be kept closed except when adding
waste.

o As soon as the first piece of waste is added, label the container with a hazardous waste
tag provided by your EHS department. The label must include the chemical name
("Pyroxasulfone"), the associated hazards (e.g., "Toxic," "Environmental Hazard"), and
the accumulation start date.

o Waste Accumulation:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.

o Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic
chemical waste in the SAA.

» Disposal of Different Waste Streams:
o Solid Pyroxasulfone Waste:

» Place unused or expired pure pyroxasulfone directly into the designated hazardous
waste container.
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» Contaminated items such as weighing paper, pipette tips, and other disposable labware
should also be placed in this container.

o Liquid Pyroxasulfone Waste:

» Collect all aqueous solutions containing pyroxasulfone in a designated, labeled
hazardous waste container for liquids.

= Do not pour pyroxasulfone solutions down the drain. This is a violation of regulations
and can lead to environmental contamination.

» The first three rinses of any container that held a highly toxic chemical must also be
collected as hazardous waste.

o Contaminated Lab Materials:

» Place gloves, bench paper, and other contaminated materials into a separate, labeled
hazardous waste container for solid waste.

» Requesting Waste Pick-up:

o Once the waste container is full or has been in the SAA for the maximum allowable time
(typically up to 12 months for partially filled containers), contact your institution's EHS
department to arrange for a waste pick-up.

Quantitative Data for Pyroxasulfone Disposal
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Parameter

Valuel/Information

Source

UN Number

3077 (for solid), 3082 (for
liquid)

Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
SOLID, N.O.S. (Pyroxasulfone)
or ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
LIQUID, N.O.S.

(Pyroxasulfone)

Hazard Class

9 (Miscellaneous Dangerous
Goods)

Packing Group

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.

Experimental Protocols Referenced

While specific experimental protocols for the disposal of pyroxasulfone are not detailed in the

provided search results, the general principles of laboratory chemical waste disposal should be

followed. These protocols are established by regulatory bodies like the EPA and are

implemented by institutional EHS departments. The key "experiment" in this context is the

proper segregation and containment of hazardous waste, for which the methodology is

described in the step-by-step procedures above.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

pyroxasulfone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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